Cas no 2649075-21-6 (2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene)

• Product Name: 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene
• CAS No: 2649075-21-6
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• MDL: MFCD23710498
• CID: 5604862
• PubChem ID: 165663333
• Update Time: 2025-05-20

2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1912454
• 2-bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene
• 2649075-21-6
• 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene

• MDL： MFCD23710498
• Inchi： 1S/C10H7BrN2O3/c11-9-7(10(4-5-10)12-6-14)2-1-3-8(9)13(15)16/h1-3H,4-5H2
• InChI Key： PMHXQGVMICXCBR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC1)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.96400g/mol
• Monoisotopic Mass: 281.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene

Introduction to 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene (CAS No. 2649075-21-6)

2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649075-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of both bromine and isocyanate functional groups, making it a versatile intermediate in synthetic chemistry. The structural features of this molecule, particularly the combination of a nitro group, a bromo substituent, and an isocyanato-cyclopropyl moiety, contribute to its unique reactivity and potential applications in drug discovery and industrial processes.

The nitro group in 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene plays a crucial role in its chemical behavior. Nitro groups are well-known for their ability to participate in various electronic and redox processes, making this compound a valuable candidate for studies involving electron-deficient aromatic systems. Additionally, the bromo substituent enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecular architectures.

The presence of the isocyanato-cyclopropyl group is particularly noteworthy, as it introduces a high degree of reactivity due to the electrophilic nature of the isocyanate functionality. Isocyanates are known for their ability to undergo rapid reactions with nucleophiles, including amines and alcohols, forming urea and carbamate derivatives, respectively. This property makes 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene a promising building block for the synthesis of polyurethanes and other polymeric materials with tailored properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. The cyclopropyl ring in 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene introduces steric and electronic effects that can influence the biological activity of derived molecules. For instance, cyclopropane motifs have been shown to enhance binding affinity in certain drug targets due to their rigid structure and ability to engage in favorable van der Waals interactions.

One of the most compelling aspects of 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene is its potential utility in medicinal chemistry. The combination of its structural features allows for diverse functionalization strategies, enabling chemists to explore new pharmacophores with therapeutic potential. Researchers have been exploring derivatives of this compound as intermediates for synthesizing small-molecule inhibitors targeting various disease pathways. For example, modifications at the bromine or nitro positions could lead to novel compounds with improved selectivity or efficacy.

The synthetic utility of 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene extends beyond pharmaceuticals into materials science. The isocyanate group can be polymerized with diamines or diols to form polyurethanes with exceptional mechanical properties. These polymers find applications in coatings, adhesives, and elastomers. Furthermore, the nitro group can be reduced to an amine, opening up possibilities for further derivatization into more complex polymers or functional materials.

Recent advancements in computational chemistry have also highlighted the importance of 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene as a model compound for studying electronic structure and reactivity. Density functional theory (DFT) calculations have been employed to predict the optimal geometries and energies of various reaction pathways involving this molecule. These studies provide valuable insights into how structural modifications can influence chemical behavior, guiding experimental efforts toward more efficient synthetic strategies.

In conclusion, 2-Bromo-1-(1-isocyanatocyclopropyl)-3-nitrobenzene (CAS No. 2649075-21-6) represents a fascinating compound with broad applications in both pharmaceuticals and materials science. Its unique structural features—combining a nitro group, a bromo substituent, and an isocyanato-cyclopropyl moiety—make it a versatile intermediate for synthetic chemistry. As research continues to uncover new methodologies for functionalizing this molecule, its importance as a building block for innovative drugs and advanced materials is likely to grow.